Cas no 215589-37-0 (2-Ethynyl-4-methylaniline)

• Product Name: 2-Ethynyl-4-methylaniline
• CAS No: 215589-37-0
• Molecular Formula: C₉H₉N
• Molecular Weight: 131.1745
• MDL: MFCD11036439
• CID: 243148
• PubChem ID: 640759

2-Ethynyl-4-methylaniline Properties

Names and Identifiers

• 2-Ethynyl-4-methylaniline
• Benzenamine,2-ethynyl-4-methyl-
• 2-Amino-5-methylphenylacetylene
• 2-ethynyl-4-methylbenzenamine
• 2-ethynyl-4-methylphenylamine
• 2-hydroxy-5-methylphenylacetylene
• 4-methyl-2-ethynylaniline
• AC1LD1EX
• CTK4E7127
• ethynylmethylaniline
• VCOACWPANOYCBP-UHFFFAOYSA-N
• benzenamine, 2-ethynyl-4-methyl-
• 0962AB
• SBB085785
• RP09717
• SCHEMBL12225260
• DTXSID50348803
• AKOS005073445
• C74053
• J-509342
• InChI=1/C9H9N/c1-3-8-6-7(2)4-5-9(8)10/h1,4-6H,10H2,2H
• MFCD11036439
• MD-0015
• 215589-37-0
• CS-0158574
• A912260
• Benzenamine, 2-ethynyl-4-methyl- (9CI)

• MDL： MFCD11036439
• InChIKey： VCOACWPANOYCBP-UHFFFAOYSA-N
• Inchi： 1S/C9H9N/c1-3-8-6-7(2)4-5-9(8)10/h1,4-6H,10H2,2H3
• SMILES： N([H])([H])C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1C#C[H]

Computed Properties

• Exact Mass: 131.07357
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 131.073499291g/mol
• Heavy Atom Count: 10
• Complexity: 153
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 26

Experimental Properties

• PSA: 26.02